Cas no 3741-34-2 (N,n-diethyl-1,3,2-dioxaphospholan-2-amine)

N,n-diethyl-1,3,2-dioxaphospholan-2-amine structure
3741-34-2 structure
Product Name:N,n-diethyl-1,3,2-dioxaphospholan-2-amine
CAS No:3741-34-2
MF:C6H14NO2P
MW:163.154622554779
CID:1483151
PubChem ID:138036
Update Time:2025-04-21

N,n-diethyl-1,3,2-dioxaphospholan-2-amine Chemical and Physical Properties

Names and Identifiers

    • N,n-diethyl-1,3,2-dioxaphospholan-2-amine
    • 2-(diethylamino)-1,3,2-dioxaphospholane
    • 2-ethylamino-1,3,2-dioxaphospholane
    • 2-Chlor-3-diethylamino-1,4-naphthochinon
    • 2-Diethylamino-4,5-dihydro-1,3,2-dioxaphosphole
    • AC1L7LMP
    • 2-chloro-3-diethylamino-[1,4]naphthoquinone
    • (N,N-diethyl)amido-1,3,2-dioxaphospholane
    • NSC222711
    • SureCN9326033
    • 2-Chlor-3-diaethylamino-[1,4]naphthochinon
    • 2-chloro-3-diethylamino-1,4-naphthoquinone
    • N,N-diethyl ethylene glycol phosphorous acid amide
    • diethylamino-1,3,2-dioxaphospholane
    • 2-Chlor-3-diaethylamino-naphthochinon
    • 2-diethylamino-3-chloro-1,4-naphthoquinone
    • 2-Chlor-3-diaethylamino-naphthochinon-(1.4)
    • 2-diethylamino-1,3,2-dioxaphospholane
    • 2-(diethylamino)-1,3,2-dioxaphospholane; 2-ethylamino-1,3,2-dioxaphospholane; 2-Chlor-3-diethylamino-1,4-naphthochinon; 2-Diethylamino-4,5-dihydro-1,3,2-dioxaphosphole; AC1L7LMP; 2-chloro-3-diethylamino-[1,4]naphthoquinone; (N,N-diethyl)amido-1,3,2-dioxaphospholane; NSC222711; SureCN9326033; 2-Chlor-3-diaethylamino-[1,4]naphthochinon; 2-chloro-3-diethylamino-1,4-naphthoquinone; N,N-diethyl ethylene glycol phosphorous acid amide; diethyl
    • NSC-171171
    • NSC171171
    • SCHEMBL11763797
    • XRVYUHCBZFDGMH-UHFFFAOYSA-N
    • DTXSID80190852
    • 1,3,2-Dioxaphospholane, 2-ethylamino-
    • 3741-34-2
    • NSC 171171
    • (2-diethylamino)-1,3,2-dioxaphospholane
    • Inchi: 1S/C6H14NO2P/c1-3-7(4-2)10-8-5-6-9-10/h3-6H2,1-2H3
    • InChI Key: XRVYUHCBZFDGMH-UHFFFAOYSA-N
    • SMILES: P1(N(CC)CC)OCCO1

Computed Properties

  • Exact Mass: 163.07632
  • Monoisotopic Mass: 163.07621569g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 91.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 21.7Ų

Experimental Properties

  • PSA: 21.7
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